Cas no 1807126-44-8 (4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid
• CAS No: 1807126-44-8
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4883978
• Update Time: 2025-11-07

4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-3-4(7(10)11)2-5(9)12-6(3)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： PAIHZFXBSWQZAV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(=O)O)C=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid

Introduction to 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic Acid (CAS No. 1807126-44-8)

4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1807126-44-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of both fluorine and difluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid include a pyridine ring substituted at the 2-position with a carboxylic acid group, a methyl group at the 3-position, and fluorine atoms at the 4- and 6-positions. The difluoromethyl group, in particular, is a key pharmacophore that enhances metabolic stability and binding affinity to biological targets. This modification has been widely explored in drug design due to its ability to modulate enzyme inhibition and receptor interaction. The fluoro substituents contribute to lipophilicity and improve oral bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been a surge in research focused on fluorinated pyridines as key components in drug discovery. The compound 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid has been investigated for its potential applications in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders. The carboxylic acid moiety at the 2-position allows for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

One of the most compelling aspects of 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with enhanced pharmacokinetic profiles. The difluoromethyl group, for example, has been shown to improve binding affinity by increasing van der Waals interactions with protein targets. Additionally, the presence of fluorine atoms can influence metabolic pathways, reducing susceptibility to degradation by enzymes such as cytochrome P450 oxidases. These properties make it an attractive candidate for further optimization in drug development pipelines.

Recent advancements in computational chemistry have further highlighted the significance of 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid. Molecular modeling studies have revealed that this compound can be incorporated into drug-like structures with high binding efficiency to therapeutic targets. By integrating machine learning algorithms, researchers can predict optimal modifications to enhance its biological activity. Such computational approaches have accelerated the discovery process, allowing for rapid screening of potential drug candidates.

The pharmaceutical industry has also recognized the potential of 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid as a key intermediate in synthetic pathways leading to complex molecules. Its versatility allows for seamless integration into multi-step synthetic routes, facilitating the production of advanced intermediates without compromising yield or purity. This has been particularly beneficial in large-scale manufacturing processes where efficiency and reproducibility are paramount.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxylic acid (CAS No. 1807126-44-8) represents a promising compound with broad applications in pharmaceutical research and development. Its unique structural features and favorable physicochemical properties make it an indispensable tool for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new methodologies for fluorinated compound synthesis, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern drug discovery.